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Compound of Interest

Compound Name: Pivanex

Cat. No.: B1678495

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when working with potent compounds like Pivanex.
Pivanex (also known as AN-9 or Pivalyloxymethyl butyrate) is an orally active histone
deacetylase (HDAC) inhibitor with antimetastatic and antiangiogenic properties.[1][2] Due to its
cytotoxic nature, stringent adherence to safety protocols is essential to minimize exposure and
mitigate potential risks. This guide provides essential, immediate safety and logistical
information for the handling and disposal of Pivanex.

Personal Protective Equipment (PPE) for Handling
Pivanex

Given that Pivanex is classified as a cytotoxic agent, a comprehensive approach to personal
protection is necessary. The following table summarizes the recommended PPE for handling
Pivanex, based on established guidelines for cytotoxic drugs.
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PPE Category

Item

Specifications

Rationale

Hand Protection

Double Gloving

Two pairs of
chemotherapy-rated

nitrile gloves.[3][4]

Provides an extra
layer of protection
against contamination
and allows for safe
removal of the outer

glove if contaminated.

[5]

Body Protection

Disposable Gown

Solid-front, back-
closing, long-sleeved
gown made of a low-
lint, non-absorbent

material.[5]

Protects skin and
personal clothing from
splashes and spills of

the hazardous drug.

Respiratory Protection

NIOSH-approved

Respirator

A fit-tested N95 or
higher respirator
should be used when
handling the powder
outside of a

containment system.

[6]

Minimizes the risk of
inhaling aerosolized
particles of the

compound.

Eye and Face

Protection

Safety Goggles and
Face Shield

Chemical splash
goggles should be
worn at all times. A
face shield should be
worn over the goggles
during procedures
with a high risk of
splashing.[6]

Protects the eyes and
face from accidental
splashes of the

chemical.

Operational Plan: Step-by-Step Handling

Procedures

A systematic workflow is crucial for the safe handling of Pivanex from receipt to disposal. All

procedures involving Pivanex should be conducted in a designated area, such as a certified
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chemical fume hood or a biological safety cabinet, to control airborne particles.[5][7]
1. Receiving and Inspection:

Upon receipt, inspect the package for any signs of damage or leakage.

Wear a single pair of gloves and a lab coat for the initial inspection.

If the package is compromised, isolate it and contact your institution's Environmental Health
and Safety (EHS) office immediately.

. Preparation of Solutions:
Don the full required PPE as outlined in the table above.
Work within a chemical fume hood or other designated containment system.

When weighing the powdered form of Pivanex, handle it carefully to avoid generating dust.
Use dedicated, non-sparking tools.

Prepare solutions over a plastic-backed absorbent pad to contain any potential spills.[4][5]
. Experimentation:

Clearly label all containers with the name of the compound, concentration, date, and hazard
symbols.

Use Luer-lock syringes and fittings to prevent accidental disconnection and leakage.[4]
Change the outer pair of gloves immediately if they become contaminated.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.[8]

o Small Spills (less than 5 mL):

o Alert personnel in the immediate area.
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[e]

Wearing a gown, double gloves, and a mask, clean the spill immediately.[5]

o

Use absorbent pads to wipe up the liquid.[5]

[¢]

Clean the spill area thoroughly with a detergent solution, followed by clean water.[5]

[¢]

Place all contaminated materials in a designated hazardous waste container.
o Large Spills (greater than 5 mL):

o Evacuate the area and restrict access.

o Contact your institution's EHS office for assistance.

o Personnel involved in the cleanup should wear a respirator and eye protection in addition
to the standard PPE.[5]

Disposal Plan: Managing Pivanex Waste
All waste generated from the handling of Pivanex is considered hazardous and must be
disposed of according to institutional and regulatory guidelines.[3]

o Waste Segregation:

o Sharps: All contaminated needles, syringes, and other sharps must be disposed of in a
designated, puncture-proof sharps container labeled "Chemotherapy Waste".[9]

o Solid Waste: Contaminated PPE (gloves, gowns, etc.), absorbent pads, and other solid
materials must be collected in a dedicated, clearly labeled hazardous waste container
(often a yellow bag or bin).[9]

o Liquid Waste: All solutions containing Pivanex must be collected in a designated, sealed,
and leak-proof hazardous waste container. Do not pour Pivanex solutions down the drain.

[3]

o Final Disposal:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.benchchem.com/product/b1678495?utm_src=pdf-body
https://www.benchchem.com/product/b1678495?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.benchchem.com/product/b1678495?utm_src=pdf-body
https://www.benchchem.com/product/b1678495?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o All hazardous waste must be collected and disposed of by a licensed hazardous waste
contractor.[10]

Experimental Workflow for Safe Handling of Pivanex
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Caption: Workflow for the safe handling of Pivanex from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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